Cas no 105401-46-5 (2-4-(2-methylpropyl)phenoxyacetic acid)

• Product Name: 2-4-(2-methylpropyl)phenoxyacetic acid
• CAS No: 105401-46-5
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6322942
• PubChem ID: 21137733
• Update Time: 2025-10-12

2-4-(2-methylpropyl)phenoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-(2-methylpropyl)phenoxyacetic acid
• EN300-1857265
• SCHEMBL12086478
• 2-(4-Isobutylphenoxy)acetic acid
• 2-[4-(2-methylpropyl)phenoxy]acetic acid
• JCHWLWKDPNUVMD-UHFFFAOYSA-N
• 105401-46-5

• Inchi： 1S/C12H16O3/c1-9(2)7-10-3-5-11(6-4-10)15-8-12(13)14/h3-6,9H,7-8H2,1-2H3,(H,13,14)
• InChI Key： JCHWLWKDPNUVMD-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-4-(2-methylpropyl)phenoxyacetic acid

2-(4-(2-Methylpropyl)Phenoxy)Acetic Acid: A Comprehensive Overview

2-(4-(2-Methylpropyl)Phenoxy)Acetic Acid is a compound with the CAS registry number 105401-46-5, which has garnered significant attention in the fields of organic chemistry, pharmacology, and material science due to its unique structural properties and versatile applications. This compound, often abbreviated as MPAA (Methylpropyl Phenoxy Acetic Acid), is a derivative of phenoxyacetic acid with a methylpropyl substituent on the aromatic ring. Its structure consists of a phenoxy group attached to an acetic acid moiety, with the methylpropyl group positioned at the para position of the phenol ring.

The synthesis of MPAA involves a multi-step process that typically begins with the preparation of the phenoxyacetic acid precursor. The introduction of the methylpropyl group is achieved through Friedel-Crafts alkylation or other substitution reactions, depending on the specific conditions and desired regioselectivity. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly methods for synthesizing this compound, reducing production costs and minimizing waste.

One of the most notable applications of MPAA is in the field of agriculture, where it has been studied as a potential herbicide or plant growth regulator. Its ability to modulate plant hormone signaling pathways makes it a promising candidate for enhancing crop yields and resistance to environmental stressors. In vitro studies have demonstrated that MPAA can inhibit auxin transport in plants, suggesting its potential use in controlling plant growth patterns.

In addition to its agricultural applications, MPAA has shown promise in pharmaceutical research. Preclinical studies have highlighted its anti-inflammatory and antioxidant properties, which could be leveraged in the development of novel therapeutic agents for chronic diseases such as arthritis and cardiovascular disorders. The compound's ability to modulate cellular signaling pathways, particularly those involving NF-κB and MAPK, has been extensively investigated in recent years.

The biodegradability and environmental impact of MPAA have also been topics of interest for researchers concerned with sustainable chemistry practices. Studies conducted under simulated environmental conditions indicate that MPAA undergoes rapid microbial degradation, making it a more eco-friendly alternative to traditional chemical agents in certain industrial applications.

Recent breakthroughs in computational chemistry have further enhanced our understanding of MPAA's molecular interactions and pharmacokinetic properties. Advanced molecular modeling techniques have provided insights into its binding affinities with various biological targets, paving the way for rational drug design strategies tailored to specific therapeutic targets.

In conclusion, 2-(4-(2-Methylpropyl)Phenoxy)Acetic Acid (CAS No. 105401-46-5) is a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical structure, coupled with advancements in synthesis and application techniques, positions it as a valuable tool for addressing contemporary challenges in agriculture, medicine, and environmental science.